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Compound of Interest

Compound Name: Benzyl-PEG8-Br

Cat. No.: B11936857

For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with
a comprehensive overview of supplier information, purity data, and essential quality control
methodologies for Benzyl-PEG8-Br, a heterobifunctional PEG linker critical in the development
of targeted therapeutics such as Proteolysis Targeting Chimeras (PROTACS).

Understanding Benzyl-PEGS8-Br

Benzyl-PEG8-Br is a versatile chemical tool featuring a benzyl ether protecting group on one
end and a reactive bromide on the other, connected by an eight-unit polyethylene glycol (PEG)
spacer. The benzyl group offers stability and can be removed under specific conditions, while
the bromide serves as a good leaving group for nucleophilic substitution reactions. The
hydrophilic PEG chain enhances the solubility and pharmacokinetic properties of the resulting
conjugates.

Supplier Landscape and Purity Comparison

The selection of a reliable supplier is paramount to ensure the quality and reproducibility of
experimental results. The following table summarizes publicly available information for known
suppliers of Benzyl-PEG8-Br and related compounds. Purity is a critical parameter, with a
minimum of >95% being the generally accepted standard for most research applications.
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Supplier

Product
Name

CAS
Number

Molecular
Weight

Purity

Notes

MedChemEx
press (MCE)

Benzyl-
PEG8-Br

Not Specified

Not Specified

>98%[1]

Confirmed
supplier of
Benzyl-
PEG8-Br for
PROTAC
synthesis.[1]

BroadPharm

Benzyl-PEG-
bromide

series

Varies

Varies

Typically
>98%

Offers a wide
range of
Benzyl-PEG-
Br
compounds
(e.g., Benzyl-
PEG6-
bromide) with
high purity.[1]
Direct
availability of
the PEG8
version is
highly
probable.

Xi'an

Confluore

Benzyl-
PEG8-Br

Not Specified

Not Specified

Not Specified

Listed as a
supplier on
ChemicalBoo
k. Further
inquiry for a
Certificate of
Analysis
(CoA) is
recommende
d.

Shandong
Boyu

Benzyl-
PEG8-Br

Not Specified

Not Specified

Not Specified

Listed as a

supplier on
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Biotechnolog ChemicalBoo
y Co., Ltd. k.[2] A CoA
should be

requested to

verify purity.

Note: The CAS Number and Molecular Weight for the specific Benzyl-PEG8-Br were not
consistently available across all supplier listings in the initial search and should be confirmed
upon inquiry.

Experimental Protocols: Quality Assessment of
PEGylated Reagents

Ensuring the purity and integrity of Benzyl-PEG8-Br is crucial. While specific synthesis
protocols are proprietary to the manufacturers, researchers can and should perform quality
control. Advanced analytical techniques are necessary as PEG compounds often lack a strong
chromophore for standard UV detection.

Methodology: 2D Liquid Chromatography with Charged Aerosol Detection (CAD)

A robust method for the analysis of PEGylated compounds involves a two-dimensional liquid
chromatography (2D-LC) system. This approach allows for the separation of the PEGylated
molecule of interest from both high-molecular-weight species and low-molecular-weight
impurities or starting materials.

1. First Dimension: Size-Exclusion Chromatography (SEC)

e Column: A size-exclusion column suitable for separating proteins and polymers (e.g.,
MAbPac SEC-1).

» Mobile Phase: A volatile buffer such as 10 mM ammonium acetate at a pH of approximately
6.7.

e Purpose: The first dimension separates the sample based on hydrodynamic volume. The
higher molecular weight components will elute first. The fraction containing the Benzyl-
PEG8-Br is then selectively sent to the second dimension.
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2. Analyte Trapping and Transfer

o Asample loop is used to trap the fraction containing the PEGylation reagent after it elutes
from the SEC column. This effectively removes the bulk of the sample matrix and buffer
salts.

3. Second Dimension: Reversed-Phase Chromatography (RPC)
e Column: A standard analytical C8 or C18 column.

o Mobile Phase: A gradient of an organic solvent (e.g., acetonitrile) in water, both containing a
small amount of a volatile modifier like formic acid.

e Purpose: The trapped fraction is loaded onto the reversed-phase column for a high-
resolution separation based on hydrophobicity.

4. Detection: Charged Aerosol Detection (CAD) and UV

o CAD: This is the primary detector for quantifying the non-volatile Benzyl-PEG8-Br, as it does
not require a chromophore.

o UV Detector: A diode array detector can be used in series to detect any UV-active impurities
or byproducts.

This 2D-LC-CAD/UV methodology provides a comprehensive purity profile and allows for the
accurate quantification of the desired product, ensuring the quality of the reagent before its use
In sensitive applications.

Visualizing the Supplier Selection Workflow

The process of selecting a suitable supplier for a critical reagent like Benzyl-PEG8-Br can be
visualized as a logical workflow. The following diagram, generated using the DOT language,
outlines the key decision points.
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Caption: Workflow for Benzyl-PEG8-Br Supplier Selection.
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This guide serves as a foundational resource for researchers working with Benzyl-PEG8-Br.
By carefully selecting suppliers, verifying purity through appropriate analytical methods, and
following a logical procurement process, scientists can enhance the reliability and success of
their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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